Cas no 3227-09-6 (H-Ser-Met-OH)

• Product Name: H-Ser-Met-OH
• CAS No: 3227-09-6
• MF: C₈H₁₆N₂O₄S
• MW: 236.288640975952
• MDL: MFCD00037817
• CID: 1450970
• PubChem ID: 151087
• Update Time: 2025-09-21

H-Ser-Met-OH Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-4-methylsulfanylbutanoic acid
• Serinyl-Methionine
• L-Methionine, N-L-seryl-
• (S)-Ser-(S)-Met
• Ser-met
• L-Seryl-L-methionine
• AC1L45N6
• L-Ser-L-Met
• N-L-seryl-L-methionine
• N-L-Seryl-L-methionin
• Serylmethionine
• CHEBI:74817
• H-Ser-Met-OH
• L-Methionine,N-L-seryl
• Serine Methionine dipeptide
• SCHEMBL2549621
• Serinylmethionine
• S-M Dipeptide
• MFCD00037817
• 3227-09-6
• DTXSID80186018
• Q27144927
• AKOS040754015
• Seryl-methionine
• L-Serinyl-L-Methionine
• SM dipeptide
• (2S)-2-[[(2S)-2-azaniumyl-3-hydroxypropanoyl]amino]-4-methylsulfanylbutanoate
• Serine-Methionine dipeptide

• MDL： MFCD00037817
• Inchi： 1S/C8H16N2O4S/c1-15-3-2-6(8(13)14)10-7(12)5(9)4-11/h5-6,11H,2-4,9H2,1H3,(H,10,12)(H,13,14)/t5-,6-/m0/s1
• InChI Key： PBUXMVYWOSKHMF-WDSKDSINSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC([C@H](CO)N)=O

Computed Properties

• Exact Mass: 236.08300
• Monoisotopic Mass: 236.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 137.95000
• LogP: -0.28030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides